Cas no 315676-40-5 (1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one)

• Product Name: 1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one
• CAS No: 315676-40-5
• MF: C₁₈H₂₁FN₂O₂
• MW: 316.369948148727
• CID: 5778953
• PubChem ID: 675502
• Update Time: 2025-06-07

1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• STL305324
• EU-0042787
• 1-(1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-morpholinoethanone
• 1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethanone
• 315676-40-5
• 1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one
• AKOS000807432
• SR-01000474111-1
• MFCD02328855
• 1-[1-(3-fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-morpholin-4-ylethanone
• SR-01000474111
• Z56799290
• F0863-0588

• Inchi： 1S/C18H21FN2O2/c1-13-10-17(18(22)12-20-6-8-23-9-7-20)14(2)21(13)16-5-3-4-15(19)11-16/h3-5,10-11H,6-9,12H2,1-2H3
• InChI Key： GKXCIXFXLUICSJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(C)=CC(=C1C)C(CN1CCOCC1)=O

Computed Properties

• Exact Mass: 316.15870608g/mol
• Monoisotopic Mass: 316.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one

Research Brief on 1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one (CAS: 315676-40-5)

The compound 1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one (CAS: 315676-40-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties. The compound's unique structural features, including the fluorophenyl and morpholine moieties, suggest promising interactions with biological targets, making it a subject of intense investigation.

Recent studies have explored the synthesis and optimization of 315676-40-5, highlighting its potential as a lead compound in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also reported preliminary in vitro assays demonstrating the compound's affinity for specific kinase targets, which are implicated in cancer and inflammatory diseases. These findings underscore the compound's versatility and potential for further development.

In addition to its synthetic advancements, the biological activity of 315676-40-5 has been a focal point of recent research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters investigated the compound's mechanism of action, revealing its role as a modulator of key signaling pathways. The study employed molecular docking and kinetic assays to elucidate the compound's binding interactions, providing insights into its selectivity and potency. These results are particularly relevant for designing derivatives with enhanced therapeutic profiles.

Pharmacological evaluations of 315676-40-5 have also progressed, with preclinical studies demonstrating its favorable pharmacokinetic properties. A recent report in European Journal of Pharmacology highlighted the compound's stability in plasma and its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system disorders. However, the report also noted the need for further toxicological assessments to ensure safety and efficacy in vivo. These findings pave the way for future clinical trials and translational research.

In conclusion, 1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one (CAS: 315676-40-5) represents a promising candidate for therapeutic development. Its synthetic accessibility, biological activity, and pharmacological properties position it as a valuable tool for exploring novel drug targets. Future research should focus on optimizing its structure-activity relationships and advancing it through preclinical and clinical stages to realize its full potential in treating human diseases.